Cas no 1092108-69-4 (2-(thiophen-3-yl)methyloxirane)

• Product Name: 2-(thiophen-3-yl)methyloxirane
• CAS No: 1092108-69-4
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 6271378
• PubChem ID: 54174769
• Update Time: 2025-06-13

2-(thiophen-3-yl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)methyloxirane
• AKOS026730889
• 2-[(thiophen-3-yl)methyl]oxirane
• EN300-1240833
• 1092108-69-4

• Inchi： 1S/C7H8OS/c1-2-9-5-6(1)3-7-4-8-7/h1-2,5,7H,3-4H2
• InChI Key： WMOSJOFWUVLMDH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC1CO1

Computed Properties

• Exact Mass: 140.02958605g/mol
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(thiophen-3-yl)methyloxirane

Research Briefing on 1092108-69-4 and 2-(thiophen-3-yl)methyloxirane in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules such as 1092108-69-4 and 2-(thiophen-3-yl)methyloxirane. These compounds have garnered attention due to their potential applications in drug discovery, medicinal chemistry, and targeted therapies. This briefing synthesizes the latest findings on these molecules, focusing on their synthesis, biological activity, and therapeutic potential.

The compound 1092108-69-4, a unique chemical entity, has been investigated for its role in modulating specific biological pathways. Recent studies suggest its potential as a scaffold for developing novel inhibitors targeting enzymes involved in inflammatory and oncogenic processes. Structural-activity relationship (SAR) studies have provided insights into optimizing its efficacy and selectivity, making it a promising candidate for further preclinical evaluation.

2-(Thiophen-3-yl)methyloxirane, an epoxide derivative, has emerged as a versatile intermediate in organic synthesis and medicinal chemistry. Its reactive epoxide moiety allows for diverse functionalization, enabling the creation of libraries of bioactive compounds. Recent research has explored its utility in synthesizing heterocyclic compounds with potential antimicrobial and anticancer properties. Computational modeling and in vitro assays have demonstrated its ability to interact with key protein targets, suggesting a broad spectrum of pharmacological applications.

One notable study published in the Journal of Medicinal Chemistry (2023) detailed the synthesis of 2-(thiophen-3-yl)methyloxirane derivatives and their evaluation against a panel of cancer cell lines. The results indicated significant cytotoxic activity, particularly in breast and lung cancer models, with minimal off-target effects. Mechanistic studies revealed that these derivatives induce apoptosis via the mitochondrial pathway, highlighting their potential as targeted anticancer agents.

In parallel, research on 1092108-69-4 has focused on its pharmacokinetic properties and metabolic stability. A recent pharmacokinetic study in animal models demonstrated favorable bioavailability and tissue distribution, supporting its advancement to further stages of drug development. Additionally, collaborative efforts between academic and industrial researchers have optimized synthetic routes for large-scale production, addressing previous challenges in yield and purity.

The integration of computational chemistry and high-throughput screening has accelerated the discovery of new applications for these molecules. For instance, molecular docking studies have identified potential binding sites for 1092108-69-4 in proteins associated with neurodegenerative diseases, opening avenues for its repurposing in Alzheimer's and Parkinson's research. Similarly, 2-(thiophen-3-yl)methyloxirane has been explored as a precursor for developing covalent inhibitors, leveraging its reactive epoxide group for irreversible target engagement.

Despite these promising developments, challenges remain in optimizing the safety and specificity of these compounds. Ongoing research aims to mitigate potential toxicity through structural modifications and formulation strategies. Furthermore, the development of robust analytical methods for quantifying these molecules in biological matrices is critical for advancing their clinical translation.

In conclusion, 1092108-69-4 and 2-(thiophen-3-yl)methyloxirane represent two compelling examples of how small molecules can drive innovation in chemical biology and pharmaceutical research. Their diverse applications, from anticancer agents to enzyme inhibitors, underscore the importance of continued exploration and collaboration across disciplines. Future studies should focus on elucidating their mechanisms of action, refining their therapeutic profiles, and translating these findings into clinically viable treatments.